Cas no 68774-80-1 (3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine)

3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine structure
68774-80-1 structure
Product Name:3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine
CAS No:68774-80-1
MF:C6H7N5
MW:149.153279542923
CID:972018
PubChem ID:325678
Update Time:2025-09-23

3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine
    • 3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-ylamine
    • 8-Amino-3-methyl-s-triazolo< 4,3-a> pyrazin
    • AC1L6WRS
    • NSC294773
    • 68774-80-1
    • NSC 294773
    • AKOS006365624
    • 3-Methyl[1,2,4]triazolo[4,3-a]pyrazin-8-amine
    • NSC-294773
    • Z1203587769
    • DTXSID10315475
    • EN300-6202349
    • 1,2,4-Triazolo[4,3-a]pyrazin-8-amine, 3-methyl-
    • Inchi: 1S/C6H7N5/c1-4-9-10-6-5(7)8-2-3-11(4)6/h2-3H,1H3,(H2,7,8)
    • InChI Key: QJKSHWFYNQVJSP-UHFFFAOYSA-N
    • SMILES: N12C=CN=C(C1=NN=C2C)N

Computed Properties

  • Exact Mass: 149.07031
  • Monoisotopic Mass: 149.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.1
  • LogP: 0.59610

3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine Pricemore >>

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